N-(4-isopropylphenyl)-N'-propylethanediamide

• IUPAC Name: N'-(4-propan-2-ylphenyl)-N-propyloxamide
• InChI: InChI=1S/C14H20N2O2/c1-4-9-15-13(17)14(18)16-12-7-5-11(6-8-12)10(2)3/h5-8,10H,4,9H2,1-3H3,(H,15,17)(H,16,18)
• InChI Key: MBHORGYNWMFFJI-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(=O)NC1=CC=C(C=C1)C(C)C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-(4-isopropylphenyl)-N'-propylethanediamide, commonly known as A-836,339, is a synthetic compound that belongs to the class of drugs known as cannabinoids. It is a potent and selective agonist of the cannabinoid receptor type 2 (CB2), which is primarily expressed on immune cells. A-836,339 has been extensively studied for its potential therapeutic applications in various diseases, including inflammation, pain, and cancer.

Mechanism of Action

A-836,339 acts as a selective agonist of the N-(4-isopropylphenyl)-N'-propylethanediamide receptor, which is primarily expressed on immune cells. Activation of the this compound receptor by A-836,339 leads to the inhibition of pro-inflammatory cytokine production and the promotion of anti-inflammatory cytokine production. It also leads to the inhibition of pain signaling pathways and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
A-836,339 has been shown to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo. A-836,339 has been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines and promoting the production of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using A-836,339 in lab experiments is its selectivity for the N-(4-isopropylphenyl)-N'-propylethanediamide receptor, which allows for specific targeting of immune cells. However, one of the limitations of using A-836,339 is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of A-836,339. One area of interest is the potential use of A-836,339 in the treatment of autoimmune diseases, such as multiple sclerosis and rheumatoid arthritis. Another area of interest is the potential use of A-836,339 in the treatment of cancer, either alone or in combination with other therapies. Additionally, further studies are needed to better understand the pharmacokinetics and pharmacodynamics of A-836,339, as well as its potential side effects.

Scientific Research Applications

A-836,339 has been extensively studied for its potential therapeutic applications in various diseases, including inflammation, pain, and cancer. In preclinical studies, A-836,339 has been shown to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo.